Cas no 2228490-16-0 (2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228490-16-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5922225
• PubChem ID: 165619159
• Update Time: 2025-06-08

2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1833249
• 2228490-16-0

• Inchi： 1S/C10H13NO3/c1-6-7(4-11-14-6)10(8(12)13)5-9(10,2)3/h4H,5H2,1-3H3,(H,12,13)
• InChI Key： RQZFHPCXECYINK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NOC=2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228490-16-0)

2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2228490-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with an oxazole moiety, which imparts unique structural and functional properties. The presence of a 5-methyl substituent on the oxazole ring further enhances its chemical reactivity and potential biological activity.

The cyclopropane core in this molecule is particularly noteworthy due to its strained three-membered ring structure. This strain often enhances the compound's bioavailability and reactivity, making it a valuable scaffold for drug discovery. The combination of the cyclopropane and oxazole functionalities creates a system with potential applications in the development of novel therapeutic agents. Specifically, the oxazole ring is known for its role in various bioactive molecules, including antibiotics and antifungals, while the cyclopropane moiety can serve as a key pharmacophore for modulating biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid. Researchers have been investigating its interactions with various biological pathways, particularly those relevant to inflammation and immune modulation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these pathways. For instance, the 5-methyl group on the oxazole ring has been shown to influence electronic properties, potentially enhancing binding affinity to specific protein targets.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying substituents on the cyclopropane or oxazole rings, chemists can fine-tune its biological activity. This flexibility is crucial in drug development, as it allows for the optimization of pharmacokinetic and pharmacodynamic properties. Additionally, the cyclopropane carboxylic acid moiety provides a site for further functionalization, enabling the attachment of other pharmacophores or bioactive groups.

Recent advances in computational chemistry have facilitated a deeper understanding of how 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid interacts with biological targets at the molecular level. Molecular docking studies have revealed potential binding sites on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammatory processes. These findings align with ongoing research efforts aimed at developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have enabled the efficient construction of key intermediates. These advancements not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

In conclusion, 2,2-dimethyl-1-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228490-16-0) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.